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Compound of Interest

Compound Name: Ornidazole-13C2,15N2

Cat. No.: B15621826

This technical guide provides an in-depth overview of Ornidazole-13C2,15N2, a stable
isotope-labeled derivative of the antimicrobial agent Ornidazole, for its application in in vitro
antimicrobial research. This document is intended for researchers, scientists, and drug
development professionals.

Ornidazole is a synthetic 5-nitroimidazole derivative with proven efficacy against protozoa and
anaerobic bacteria.[1][2] The introduction of stable isotopes, as in Ornidazole-13C2,15N2,
does not alter its chemical or biological activity but provides a crucial tool for quantitative
analysis in complex biological matrices. This guide will cover the core properties of
Ornidazole-13C2,15N2, the mechanism of action of Ornidazole, detailed experimental
protocols for in vitro antimicrobial susceptibility testing, and the application of the labeled
compound in these research settings.

Physicochemical Properties of Ornidazole and its
Labeled Analog

Ornidazole-13C2,15N2 is chemically identical to Ornidazole, with the exception of the
incorporation of two Carbon-13 and two Nitrogen-15 isotopes.[3] This labeling results in a
higher molecular weight, which allows it to be distinguished from the unlabeled form by mass
spectrometry. This property is invaluable for its use as an internal standard in quantitative
assays.
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Property Ornidazole Ornidazole-13C2,15N2
Molecular Formula C7H10CIN303 C513C2H10CIN>N203[ 3]
Molecular Weight ~219.63 g/mol ~223.60 g/mol [3][4]
Synonyms Ro 7-0207 Ro 7-0207-13C2,15N2[3][5]
Appearance Solid Solid[4]

. L o ) Internal Standard for Mass
Primary Application Antimicrobial Agent
Spectrometry

Mechanism of Antimicrobial Action

Ornidazole is a prodrug that is selectively effective against anaerobic microorganisms.[1] Its
mechanism of action involves several key steps that lead to microbial cell death.[1][6]

o Cellular Uptake: Ornidazole, being a small and lipophilic molecule, passively diffuses into the
microbial cell.[1]

o Reductive Activation: Inside the anaerobic microbe, the nitro group (NO2) of Ornidazole is
reduced. This reduction is facilitated by low-redox-potential electron-transport proteins, such
as ferredoxin, which are abundant in anaerobic organisms.[1]

o Formation of Cytotoxic Intermediates: The reduction process generates reactive nitroso free
radicals and other cytotoxic intermediates.[1][6]

o DNA Damage: These reactive intermediates interact with and damage the microbial DNA,
causing a loss of the helical structure, strand breakage, and impaired function.[6]

« Inhibition of Nucleic Acid Synthesis: The damage to the DNA template disrupts essential
cellular processes like replication and transcription, ultimately leading to cell death.[6][7]
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Caption: Mechanism of action of Ornidazole in anaerobic microbes.

Application of Ornidazole-13C2,15N2 in In Vitro
Research

While Ornidazole is used to determine antimicrobial susceptibility, its labeled counterpart,
Ornidazole-13C2,15N2, serves as a critical analytical tool. Its primary role is as an internal
standard for quantitative analysis, most commonly using Liquid Chromatography-Mass
Spectrometry (LC-MS). This allows for the precise measurement of unlabeled Ornidazole in
various experimental samples.

Potential applications include:

» Drug Stability Studies: Quantifying the degradation of Ornidazole in different culture media
over time.

o Cellular Uptake and Efflux Studies: Measuring the concentration of Ornidazole inside and
outside microbial cells to understand transport mechanisms.

o Metabolism Studies: Identifying and quantifying metabolites of Ornidazole produced by
microorganisms.

e Minimum Inhibitory Concentration (MIC) Verification: Accurately determining the
concentration of Ornidazole in test media to confirm exposure levels in susceptibility assays.
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Caption: Workflow for using Ornidazole-13C2,15N2 in research.
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Experimental Protocols for In Vitro Antimicrobial
Susceptibility Testing

Standardized methods are crucial for determining the antimicrobial activity of Ornidazole. The
Clinical and Laboratory Standards Institute (CLSI) and the European Committee on
Antimicrobial Susceptibility Testing (EUCAST) provide detailed guidelines.[8][9][10] The most
common methods are broth dilution and agar dilution to determine the Minimum Inhibitory
Concentration (MIC).

Broth Microdilution Method for MIC Determination

This method is used to determine the lowest concentration of an antimicrobial agent that
prevents the visible growth of a microorganism in a liquid medium.[8][10][11]

Materials:

Unlabeled Ornidazole

Appropriate broth medium (e.g., Brucella broth for anaerobes)

96-well microtiter plates

Standardized microbial inoculum (0.5 McFarland standard)

Incubator with appropriate atmospheric conditions (e.g., anaerobic chamber)

Plate reader or visual inspection mirror

Procedure:

o Prepare Ornidazole Stock Solution: Dissolve unlabeled Ornidazole in a suitable solvent (e.g.,
DMSO) to create a high-concentration stock solution.

o Serial Dilutions: Perform two-fold serial dilutions of the Ornidazole stock solution in the broth
medium across the wells of a 96-well plate.[10] For example, concentrations could range
from 128 pg/mL to 0.125 pg/mL.
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Positive and Negative Controls: Include a positive control well (broth + inoculum, no drug)
and a negative control well (broth only).

Inoculation: Dilute the standardized microbial suspension in broth and inoculate each well
(except the negative control) with a final concentration of approximately 5 x 10> CFU/mL.

Incubation: Incubate the plates under appropriate conditions (e.g., 35-37°C for 24-48 hours
in an anaerobic environment).

Reading Results: The MIC is the lowest concentration of Ornidazole at which there is no
visible growth (turbidity) of the microorganism.[8][11]

Agar Dilution Method for MIC Determination

This method involves incorporating the antimicrobial agent into an agar medium upon which

the microorganisms are inoculated.[8]

Materials:

Unlabeled Ornidazole

Appropriate agar medium (e.g., Brucella agar for anaerobes)

Petri dishes

Standardized microbial inoculum (0.5 McFarland standard)

Inoculator (e.g., multipoint replicator)

Incubator with appropriate atmospheric conditions

Procedure:

Prepare Ornidazole-Agar Plates: Prepare a series of molten agar plates, each containing a
different concentration of unlabeled Ornidazole. This is done by adding the appropriate
volume of Ornidazole stock solution to the molten agar before pouring the plates. Also,
prepare a drug-free control plate.
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 Inoculation: Once the agar has solidified, spot-inoculate the surface of each plate with the
standardized microbial suspension (typically 104 CFU per spot).

 Incubation: Incubate the plates under appropriate anaerobic conditions at 35-37°C for 48
hours.[8]

e Reading Results: The MIC is the lowest concentration of Ornidazole that completely inhibits
the visible growth of the bacteria on the agar surface.

Quantitative Data from In Vitro Studies

The following table summarizes the in vitro activity of unlabeled Ornidazole against various
anaerobic bacteria from a comparative study. This data is provided as a reference for the
expected antimicrobial efficacy.

% Susceptible to

Bacterial Group Number of Strains .
Ornidazole
Gram-positive cocci Not specified 88.6%[12]
Bacteroides fragilis group Not specified 99.1%[12]
Non-fragilis Bacteroides Not specified 91.3%[12]
o , - 100% (No resistant strains
Clostridium perfringens Not specified

found)[12]

Data adapted from a study using the agar-dilution technique.[12]

Conclusion

Ornidazole-13C2,15N2 is a powerful tool for advancing in vitro antimicrobial research on its
parent compound, Ornidazole. While not used directly for susceptibility testing, its role as an
internal standard in mass spectrometry-based assays is indispensable for accurate
quantification. This enables detailed investigations into the pharmacodynamics, stability, and
cellular interactions of Ornidazole, providing a deeper understanding of its antimicrobial
properties and supporting the development of more effective therapeutic strategies against

anaerobic and protozoal infections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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